Cas no 728919-61-7 (2-(2-methylphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-methylphenyl)ethane-1-sulfonyl chloride
• CAS No: 728919-61-7
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• MDL: MFCD04117458
• CID: 1758093
• PubChem ID: 2760651
• Update Time: 2025-04-21

2-(2-methylphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)ethanesulfonyl Chloride
• 2-o-Tolyl-ethanesulfonyl chloride
• AC1MC35W
• 2-o-tolylethanesulfonyl chloride
• CTK8E4109
• 2-(2-methylphenyl)ethane-1-sulfonyl chloride
• DTXSID30375278
• 728919-61-7
• CS-0281927
• EN300-272543
• DA-25756
• AKOS006222718
• 2-(o-tolyl)Ethanesulfonyl chloride
• 2-(o-tolyl)Ethanesulfonylchloride
• 2-?Methylbenzeneethanesulfony?l chloride
• 2-(O-tolyl)ethane-1-sulfonyl chloride

• MDL： MFCD04117458
• Inchi： 1S/C9H11ClO2S/c1-8-4-2-3-5-9(8)6-7-13(10,11)12/h2-5H,6-7H2,1H3
• InChI Key： JHPDFMJTZDIMRJ-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 218.01700
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.18690